syn/anti-6ss-Hydroxy-norgestimate
syn/anti-6ss-Hydroxy-norgestimate
Brand Name:
Vulcanchem
CAS No.:
108434-19-1
VCID:
VC0149578
InChI:
InChI=1S/C23H31NO4/c1-4-22-10-8-17-16-7-6-15(24-27)12-19(16)21(26)13-18(17)20(22)9-11-23(22,5-2)28-14(3)25/h2,12,16-18,20-21,26-27H,4,6-11,13H2,1,3H3/b24-15+/t16-,17-,18-,20+,21-,22+,23+/m1/s1
SMILES:
CCC12CCC3C4CCC(=NO)C=C4C(CC3C1CCC2(C#C)OC(=O)C)O
Molecular Formula:
C23H31NO4
Molecular Weight:
385.5
syn/anti-6ss-Hydroxy-norgestimate
CAS No.: 108434-19-1
Cat. No.: VC0149578
Molecular Formula: C23H31NO4
Molecular Weight: 385.5
Purity: >95%
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108434-19-1 |
|---|---|
| Molecular Formula | C23H31NO4 |
| Molecular Weight | 385.5 |
| IUPAC Name | [(3E,6R,8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-6-hydroxy-3-hydroxyimino-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H31NO4/c1-4-22-10-8-17-16-7-6-15(24-27)12-19(16)21(26)13-18(17)20(22)9-11-23(22,5-2)28-14(3)25/h2,12,16-18,20-21,26-27H,4,6-11,13H2,1,3H3/b24-15+/t16-,17-,18-,20+,21-,22+,23+/m1/s1 |
| SMILES | CCC12CCC3C4CCC(=NO)C=C4C(CC3C1CCC2(C#C)OC(=O)C)O |
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